(25R)-3alpha,7alpha,12alpha-trihydroxy-5beta-cholestan-26-al

• Molecular Formula: C27H46O4
• Molecular Weight: 434.7 g/mol
• IUPAC Name: (2R,6R)-2-methyl-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanal
• InChI: InChI=1S/C27H46O4/c1-16(15-28)6-5-7-17(2)20-8-9-21-25-22(14-24(31)27(20,21)4)26(3)11-10-19(29)12-18(26)13-23(25)30/h15-25,29-31H,5-14H2,1-4H3/t16-,17-,18+,19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key: USFJGINJGUIFSY-IUFSEJPUSA-N
• Isomeric SMILES: C[C@H](CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C)C=O
• Canonical SMILES: CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C)C=O

Description

(25R)-3alpha,7alpha,12alpha-trihydroxy-5beta-cholestan-26-al is the (25R)-diastereomer of 3alpha,7alpha,12alpha-trihydroxy-5beta-cholestan-26-al.

Scientific Research Applications

Biosynthesis and Metabolism in Bile Acid Formation

(25R)-3α,7α,12α-trihydroxy-5β-cholestan-26-al plays a significant role in bile acid formation. Research has shown its involvement in various biosynthetic pathways and metabolism processes. For instance, studies have revealed that certain bile alcohols like 27-nor-5β-cholestane-3α,7α,12α,24,25-pentol, which have a structural similarity to (25R)-3α,7α,12α-trihydroxy-5β-cholestan-26-al, are principal components in human urine. These compounds undergo complex biosynthetic processes involving hydroxylations at various positions, indicating their essential role in bile acid biosynthesis (Une et al., 2000).

Synthesis and Characterization for Biological Studies

The chemical synthesis and characterization of related compounds like 5β-cholestane-3α,7α,24-triol and 5β-cholestane-3α,7α,26-triol have been explored for biological studies, particularly in understanding chenodeoxycholic acid biosynthesis (Dayal et al., 1978). These studies provide insights into the molecular structure and behavior of similar compounds like (25R)-3α,7α,12α-trihydroxy-5β-cholestan-26-al.

Role in Cholic Acid Biosynthesis

Research into cholic acid biosynthesis has highlighted the importance of compounds structurally similar to (25R)-3α,7α,12α-trihydroxy-5β-cholestan-26-al. These studies demonstrate pathways for side-chain degradation in cholic acid synthesis, involving various hydroxylated intermediates, which are crucial for understanding the metabolic processes related to bile acids (Shefer et al., 1976).